Cas no 1016784-09-0 (1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one)

1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one structure
1016784-09-0 structure
Product Name:1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one
CAS No:1016784-09-0
MF:C7H9BrN2O
MW:217.063160657883
MDL:MFCD09934403
CID:4771623
PubChem ID:24695803
Update Time:2026-02-26

1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-aminoethyl)-5-bromo-1,2-dihydropyridin-2-one
    • 1-(2-aminoethyl)-5-bromopyridin-2-one
    • 1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one
    • MDL: MFCD09934403
    • Inchi: 1S/C7H9BrN2O/c8-6-1-2-7(11)10(5-6)4-3-9/h1-2,5H,3-4,9H2
    • InChI Key: ZWJRRUICXMVOGR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(N(C=1)CCN)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 223
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.3

1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one
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TRC
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1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one
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1-(2-Aminoethyl)-5-bromo-1,2-dihydropyridin-2-one
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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